Cas no 1521012-19-0 (α-(Difluoromethyl)-2,5-dimethylbenzenemethanol)

• Product Name: α-(Difluoromethyl)-2,5-dimethylbenzenemethanol
• CAS No: 1521012-19-0
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 6517990
• Update Time: 2025-05-26

α-(Difluoromethyl)-2,5-dimethylbenzenemethanol Chemical and Physical Properties

Names and Identifiers

• α-(Difluoromethyl)-2,5-dimethylbenzenemethanol

• Inchi： 1S/C10H12F2O/c1-6-3-4-7(2)8(5-6)9(13)10(11)12/h3-5,9-10,13H,1-2H3
• InChI Key： DXXVXJTYKLXTEM-UHFFFAOYSA-N
• SMILES： C(C1C=C(C=CC=1C)C)(O)C(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on α-(Difluoromethyl)-2,5-dimethylbenzenemethanol

Introduction to α-(Difluoromethyl)-2,5-dimethylbenzenemethanol (CAS No. 1521012-19-0)

α-(Difluoromethyl)-2,5-dimethylbenzenemethanol is a specialized organic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 1521012-19-0, features a benzene ring substituted with two methyl groups at the 2 and 5 positions, and an α-(difluoromethyl) group attached to a hydroxymethyl moiety. The presence of the difluoromethyl group and the overall molecular architecture make it a promising candidate for various applications in medicinal chemistry and drug development.

The compound's chemical formula can be represented as C₁₀H₁₃F₂O₂, reflecting its composition of carbon, hydrogen, fluorine, and oxygen atoms. The difluoromethyl group is particularly noteworthy as it is known to enhance metabolic stability and binding affinity in drug molecules. This feature has made α-(Difluoromethyl)-2,5-dimethylbenzenemethanol a subject of extensive research in the development of novel therapeutic agents.

In recent years, there has been growing interest in the synthesis and application of fluorinated aromatic compounds due to their enhanced pharmacological properties. The substitution of hydrogen atoms with fluorine atoms in organic molecules often leads to improved bioavailability, prolonged half-life, and increased resistance to enzymatic degradation. These attributes are particularly valuable in the design of small-molecule drugs targeting various diseases.

The synthesis of α-(Difluoromethyl)-2,5-dimethylbenzenemethanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are commonly employed to achieve the desired molecular structure. The complexity of its synthesis underscores the compound's significance in pharmaceutical research and underscores the expertise required to produce it on an industrial scale.

One of the most compelling aspects of α-(Difluoromethyl)-2,5-dimethylbenzenemethanol is its potential as a building block for more complex drug candidates. Researchers have explored its utility in creating derivatives with enhanced pharmacological activity. For instance, modifications at the hydroxymethyl group or the aromatic ring can lead to compounds with improved binding affinity to biological targets. Such derivatives are being investigated for their potential applications in oncology, inflammation, and infectious diseases.

The incorporation of the difluoromethyl group into drug molecules has been associated with increased lipophilicity and reduced susceptibility to metabolic pathways that typically deactivate drug candidates. This property makes α-(Difluoromethyl)-2,5-dimethylbenzenemethanol a valuable intermediate in the development of next-generation therapeutics. Its structural features also allow for diverse functionalization strategies, enabling chemists to tailor its properties for specific therapeutic needs.

In academic research, α-(Difluoromethyl)-2,5-dimethylbenzenemethanol has been used as a model compound to study the effects of fluorination on molecular behavior. Studies have demonstrated that the presence of fluorine atoms can significantly alter electronic properties, influencing both physical-chemical properties and biological activity. These insights are crucial for rational drug design and optimizing lead compounds for clinical trials.

The pharmaceutical industry has recognized the potential of fluorinated compounds like α-(Difluoromethyl)-2,5-dimethylbenzenemethanol in developing innovative treatments. Several companies are investing in research programs aimed at harnessing its properties for therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical firms have accelerated progress in identifying new uses for this compound.

The safety profile of α-(Difluoromethyl)-2,5-dimethylbenzenemethanol is another critical consideration in its application. While preliminary studies suggest that it exhibits low toxicity at moderate doses, further research is necessary to fully understand its safety profile. Comprehensive toxicological assessments are being conducted to ensure that it meets regulatory standards for use in pharmaceutical products.

The environmental impact of producing and using α-(Difluoromethyl)-2,5-dimethylbenzenemethanol is also being evaluated. Sustainable synthetic routes are being explored to minimize waste and reduce energy consumption during manufacturing processes. These efforts align with global initiatives aimed at promoting green chemistry and reducing the ecological footprint of pharmaceutical production.

In conclusion, α-(Difluoromethyl)-2,5-dimethylbenzenemethanol (CAS No. 1521012-19-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis involves sophisticated organic reactions that highlight the importance of specialized expertise in drug development. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.